molecular formula C20H20N4O5 B2843985 N-(2-ethoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 361182-31-2

N-(2-ethoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Cat. No. B2843985
CAS RN: 361182-31-2
M. Wt: 396.403
InChI Key: XNGTXRXQAHSXHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a compound typically includes its molecular formula, structure, and other identifiers like CAS number and IUPAC name . It may also include information about its appearance, odor, and other physical characteristics.


Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. The synthesis process can vary greatly depending on the complexity of the molecule .


Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .


Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reactions a compound can undergo often depends on its functional groups .


Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity .

Scientific Research Applications

Synthesis and Applications in Antidiabetic Screening

  • A series of N-substituted dihydropyrimidine derivatives, similar to the compound , were synthesized and evaluated for antidiabetic activity using the α-amylase inhibition assay. These compounds showed potential as antidiabetic agents due to their ability to inhibit α-amylase (Lalpara et al., 2021).

Role in Anticancer Drug Design

  • The compound belongs to a class of chemicals used in the design of anticancer drugs. Analogs of these compounds have been synthesized and evaluated for their therapeutic indexes, contributing to the development of more effective anticancer treatments (Sosnovsky et al., 1986).

Anti-Inflammatory and Analgesic Properties

  • Novel derivatives of dihydropyrimidine have been synthesized and screened for their cyclooxygenase (COX) inhibitory activity. These compounds exhibited significant analgesic and anti-inflammatory activities, suggesting their potential therapeutic applications (Abu‐Hashem et al., 2020).

Development of Cardiovascular Drugs

  • Dihydropyrimidine derivatives have been synthesized and screened for their antiplatelet and anticardiac activities, indicating their potential use in cardiovascular therapeutics (Chatterjee et al., 2010).

X-ray Crystallography and Structural Analysis

  • X-ray crystallography has been used to analyze similar dihydropyrimidine compounds, providing insights into their molecular structures and properties. This information is crucial for understanding their interactions and potential applications in various scientific fields (Elliott et al., 1998).

Safety and Hazards

Safety data sheets provide information on the hazards of a compound, precautions for handling and use, procedures for storage, and steps to take in case of an accident .

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications, and safety implications .

properties

IUPAC Name

N-(2-ethoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N4O5/c1-3-29-16-7-5-4-6-15(16)22-19(25)17-12(2)21-20(26)23-18(17)13-8-10-14(11-9-13)24(27)28/h4-11,18H,3H2,1-2H3,(H,22,25)(H2,21,23,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XNGTXRXQAHSXHH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)C2=C(NC(=O)NC2C3=CC=C(C=C3)[N+](=O)[O-])C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N4O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.